Cas no 1806317-05-4 (Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate)

• Product Name: Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate
• CAS No: 1806317-05-4
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4707368
• Update Time: 2025-06-10

Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-6-(trifluoromethyl)pyridine-2-acetate
• Ethyl 3-hydroxy-6-(trifluoromethyl)-pyridine-2-acetate
• Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate

• Inchi： 1S/C10H10F3NO3/c1-2-17-9(16)5-6-7(15)3-4-8(14-6)10(11,12)13/h3-4,15H,2,5H2,1H3
• InChI Key： MDOHVFPBJDJTMT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(CC(=O)OCC)=N1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate

Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate (CAS No. 1806317-05-4): A Comprehensive Overview

Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate, with the chemical identifier CAS No. 1806317-05-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group and a hydroxyl group in its molecular structure imparts unique properties that make it a valuable scaffold for developing novel bioactive molecules.

The molecular structure of Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate consists of a pyridine ring substituted at the 3-position with a hydroxyl group and at the 6-position with a trifluoromethyl group. The acetate ester moiety at the 2-position of the pyridine ring contributes to the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry. This structural configuration has been strategically designed to enhance interactions with biological targets, thereby increasing its pharmacological potential.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. Pyridine derivatives, particularly those featuring fluorinated substituents, have emerged as promising candidates in this regard. The trifluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity, while the hydroxyl group can participate in hydrogen bonding interactions with biological targets. These features make Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate an attractive candidate for further investigation.

One of the most compelling aspects of Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate is its potential application in the development of drugs targeting neurological disorders. Pyridine-based compounds have shown promise in modulating neurotransmitter systems, particularly those involving acetylcholine and serotonin. The structural features of this compound suggest that it may interact with receptors or enzymes involved in these pathways, potentially leading to therapeutic benefits. For instance, studies have indicated that pyridine derivatives can influence acetylcholinesterase activity, which is relevant to conditions such as Alzheimer's disease.

Moreover, the presence of a hydroxyl group in Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate allows for further chemical modification, enabling the synthesis of more complex derivatives with tailored pharmacological properties. This flexibility is crucial in drug discovery, where optimizing potency, selectivity, and pharmacokinetic profiles are essential for successful therapeutic intervention. Researchers have leveraged this property to develop novel analogs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate interacts with biological targets. These tools have been instrumental in predicting binding affinities and identifying key residues involved in drug-receptor interactions. By integrating experimental data with computational predictions, scientists can design more targeted experiments to validate these findings and refine lead compounds for clinical development.

The synthesis of Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include functional group transformations such as esterification and substitution reactions at specific positions on the pyridine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.

In conclusion, Ethyl 2-[3-hydroxy-6-(trifluoromethyl)pyridin-2-yl]acetate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its ability to interact with biological targets while offering opportunities for further chemical modification makes it a valuable scaffold for drug discovery. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of novel therapeutics for various diseases.